Cas no 93521-65-4 (Methyl 5-Nitro-1H-benzodimidazole-2-carboxylate)

Methyl 5-Nitro-1H-benzodimidazole-2-carboxylate structure
93521-65-4 structure
Product Name:Methyl 5-Nitro-1H-benzodimidazole-2-carboxylate
CAS No:93521-65-4
MF:C9H7N3O4
MW:221.169581651688
MDL:MFCD22683322
CID:1057258
PubChem ID:18550963
Update Time:2024-10-26

Methyl 5-Nitro-1H-benzodimidazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-nitro-1H-benzo[d]imidazole-2-carboxylate
    • Methyl 5-Nitro-1H-benzimidazole-2-carboxylate
    • 2-methoxycarbonyl-5(6)nitrobenzimidazole
    • 6-nitro-1H-Benzimidazole-2-carboxylic acid methyl ester
    • 2-(Methoxycarbonyl)-5-nitrobenzimidazole
    • methyl 6-nitro-1H-benzimidazole-2-carboxylate
    • 1H-Benzimidazole-2-carboxylic acid, 5-nitro-, methyl ester
    • 7122AJ
    • TRA0043780
    • SY021944
    • AK142271
    • BC6249920
    • AX8269043
    • AB0058762
    • ST24048020
    • AM20130038
    • Methyl5-Nitro-1H-benzimidazole-2-carboxylate
    • Methyl-5-nitro-1H-benzimidazole-2-carboxylate
    • 1H-Benzimidazole-2-carboxylic acid, 5-nitro-, methyl ester (9CI)
    • Methyl 6-nitro-1H-benzimidazole-2-carboxylate (ACI)
    • CS-0044454
    • SCHEMBL6324064
    • METHYL 5-NITRO-1H-1,3-BENZODIAZOLE-2-CARBOXYLATE
    • CS-11466
    • AKOS022174843
    • AC-29376
    • DB-359665
    • 93521-65-4
    • MFCD22683322
    • Methyl 5-Nitro-1H-benzodimidazole-2-carboxylate
    • MDL： MFCD22683322
    • Inchi： 1S/C9H7N3O4/c1-16-9(13)8-10-6-3-2-5(12(14)15)4-7(6)11-8/h2-4H,1H3,(H,10,11)
    • InChI Key： YXDYHFYQRLFAFN-UHFFFAOYSA-N
    • SMILES： O=C(C1NC2C(=CC=C([N+](=O)[O-])C=2)N=1)OC

Computed Properties

  • Exact Mass: 221.04400
  • Monoisotopic Mass: 221.04365571g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 101
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.527±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.29 g/l) (25 º C),
  • PSA: 100.80000
  • LogP: 1.78090

Methyl 5-Nitro-1H-benzodimidazole-2-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 5-Nitro-1H-benzodimidazole-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-DR971-200mg
Methyl 5-Nitro-1H-benzodimidazole-2-carboxylate
 93521-65-4 95%
200mg
 287.0CNY 2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-DR971-50mg
Methyl 5-Nitro-1H-benzodimidazole-2-carboxylate
 93521-65-4 95%
50mg
 125.0CNY 2021-07-15
TRC
M219923-50mg
Methyl 5-Nitro-1H-benzo[d]imidazole-2-carboxylate
 93521-65-4
50mg
 $ 50.00 2022-06-02
TRC
M219923-100mg
Methyl 5-Nitro-1H-benzo[d]imidazole-2-carboxylate
 93521-65-4
100mg
 $ 65.00 2022-06-02
TRC
M219923-500mg
Methyl 5-Nitro-1H-benzo[d]imidazole-2-carboxylate
 93521-65-4
500mg
 $ 135.00 2022-06-02
Chemenu
CM160821-10g
Methyl 5-nitro-1H-benzo[d]imidazole-2-carboxylate
 93521-65-4 95%
10g
 $445 2021-06-17
abcr
AB449930-1 g
Methyl 5-nitro-1H-benzo[d]imidazole-2-carboxylate; .
 93521-65-4
1g
 €116.30 2023-07-18
abcr
AB449930-5 g
Methyl 5-nitro-1H-benzo[d]imidazole-2-carboxylate; .
 93521-65-4
5g
 €199.00 2023-07-18
Chemenu
CM160821-1g
Methyl 5-nitro-1H-benzo[d]imidazole-2-carboxylate
 93521-65-4 95%+
1g
 $*** 2023-05-29
eNovation Chemicals LLC
D692828-1g
Methyl 5-Nitro-1H-benzimidazole-2-carboxylate
 93521-65-4 >97%
1g
 $135 2023-09-03

Methyl 5-Nitro-1H-benzodimidazole-2-carboxylate Production Method

Production Method 1

3584-84-7 3584-84-7
93521-65-4 93521-65-4
Reaction Conditions
1.1 Reagents: Sodium carbonate ;  4 h, reflux
1.2 Reagents: Sodium bicarbonate ;  4 h, reflux
1.3 Reagents: Hydrochloric acid Solvents: Water
Reference
Preparation of (pyrazol-4-yl)(1H-indol-2-yl)methanone derivatives useful as FGFR kinase inhibitors for the treatment of cancer
, World Intellectual Property Organization, , ,

Methyl 5-Nitro-1H-benzodimidazole-2-carboxylate Raw materials

Methyl 5-Nitro-1H-benzodimidazole-2-carboxylate Preparation Products

Methyl 5-Nitro-1H-benzodimidazole-2-carboxylate Related Literature

93521-65-4 (Methyl 5-Nitro-1H-benzodimidazole-2-carboxylate) Related Products

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent